N-[(4-bromophenyl)methyl]-6-(1H-pyrazol-1-yl)pyrimidin-4-amine

• IUPAC Name: N-[(4-bromophenyl)methyl]-6-pyrazol-1-ylpyrimidin-4-amine
• InChI: InChI=1S/C14H12BrN5/c15-12-4-2-11(3-5-12)9-16-13-8-14(18-10-17-13)20-7-1-6-19-20/h1-8,10H,9H2,(H,16,17,18)
• InChI Key: QOQKCVSEDPPAKQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=NC=NC(=C2)NCC3=CC=C(C=C3)Br
• Molecular Formula: C14H12BrN5
• Molecular Weight: 330.18 g/mol

Description

“N-[(4-bromophenyl)methyl]-6-(1H-pyrazol-1-yl)pyrimidin-4-amine” is a chemical compound that belongs to the class of organic compounds known as pyrazoles. Pyrazoles are compounds containing a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms and three carbon atoms.

Mechanism of Action

The exact mechanism of action of N-[(4-bromophenyl)methyl]-6-(1H-pyrazol-1-yl)pyrimidin-4-amine is not yet fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. In addition, this compound has been found to have anti-oxidative properties, which may be due to its ability to scavenge free radicals. Finally, this compound has also been found to have anti-cancer properties, which may be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that this compound has anti-inflammatory, anti-oxidative, and anti-cancer properties. In addition, this compound has been found to have a protective effect against oxidative stress and to induce apoptosis in cancer cells. Furthermore, this compound has been found to have an inhibitory effect on the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.

Advantages and Limitations for Lab Experiments

N-[(4-bromophenyl)methyl]-6-(1H-pyrazol-1-yl)pyrimidin-4-amine has several advantages for use in laboratory experiments. It has been found to have high solubility in water and other organic solvents, making it an ideal candidate for a variety of laboratory experiments. In addition, this compound has been found to be non-toxic, making it a safe and effective compound for use in research. However, there are also some limitations to using this compound in laboratory experiments. For example, this compound is not very stable and must be used fresh for optimal results. In addition, the exact mechanism of action of this compound is not yet fully understood, which can limit the accuracy of any experiment involving this compound.

Future Directions

N-[(4-bromophenyl)methyl]-6-(1H-pyrazol-1-yl)pyrimidin-4-amine has a wide range of potential applications in scientific research. Future research should focus on further exploring the biochemical and physiological effects of this compound and its potential therapeutic applications. In addition, further research should be conducted to elucidate the exact mechanism of action of this compound and to develop more efficient and cost-effective methods for its synthesis. Finally, further research should be conducted to develop new formulations of this compound that can be used in clinical trials.

Synthesis Methods

N-[(4-bromophenyl)methyl]-6-(1H-pyrazol-1-yl)pyrimidin-4-amine is synthesized by a multi-step method involving the condensation of 4-bromophenylmethyl amine with 1H-pyrazol-1-yl pyrimidine-4-amine. The synthesis is carried out in a solvent such as toluene or THF and is followed by a series of purification steps. The final product is then isolated and characterized using nuclear magnetic resonance (NMR), mass spectrometry (MS), and other analytical techniques.

Scientific Research Applications

N-[(4-bromophenyl)methyl]-6-(1H-pyrazol-1-yl)pyrimidin-4-amine has been studied for its potential applications in scientific research. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-oxidative, and anti-cancer properties. This compound has also been shown to have high solubility in water and other organic solvents, making it an ideal candidate for a variety of laboratory experiments. Furthermore, this compound has been found to be non-toxic, making it a safe and effective compound for use in research.